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Compound of Interest

Compound Name: 3,3-Diethyl-2-methylhexane

Cat. No.: B14550814

An In-depth Technical Guide to 3,3-Diethyl-2-
methylhexane

For: Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Diethyl-2-methylhexane is a saturated, branched-chain alkane. As an isomer of undecane
(C11H24), its physical and chemical properties are of interest in various fields, including
organic synthesis, fuel science, and as a reference compound in analytical chemistry. This
document provides a comprehensive overview of its chemical structure, known properties, and
identifiers based on currently available data.

Chemical Structure and Identification

The structure of 3,3-Diethyl-2-methylhexane is defined by a six-carbon hexane main chain,
substituted with a methyl group at the second carbon and two ethyl groups at the third carbon.

IUPAC Nomenclature and Synonyms
e |[UPAC Name: 3,3-diethyl-2-methylhexane[1][2]

e Synonyms: 2-METHYL-3,3-DIETHYLHEXANE[1][3]
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Chemical Identifiers

A comprehensive list of identifiers is provided in the table below, facilitating its tracking across

various chemical databases and literature.

Identifier Type Value Source
CAS Number 61868-67-5 [1112113]
Molecular Formula Cl1H24 [11121[3]

INChl=1S/C11H24/c1-6-9-

InChl 11(7-2,8-3)10(4)5/h10H,6- [1][2]
9H2,1-5H3
QNRHKXCWHYUEKP-

InChliKey [1][2]
UHFFFAOYSA-N

SMILES CCCC(CC)(CC)C(C)C [1]

PubChem CID 23384867 [1]

Molecular Structure Visualization

The two-dimensional chemical structure of 3,3-Diethyl-2-methylhexane is depicted below.

Caption: 2D structure of 3,3-Diethyl-2-methylhexane.

Physicochemical Properties

The quantitative properties of 3,3-Diethyl-2-methylhexane are summarized below. Specific

experimental data for properties such as boiling point, melting point, and density are limited in

publicly accessible databases.
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Property Value Unit Notes / Source
) Computed by
Molecular Weight 156.31 g/mol
PubChem.[1]
156.3083 g/mol As per NIST.[2]
Listed in
SpringerMaterials, but
Boiling Point Data available °C a specific value is not
provided in the search
results.[1]
Melting Point Not available °C
Density Not available g/cm3
Expected to be
soluble in non-polar
Solubility Not available organic solvents and

insoluble in water,

typical for alkanes.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 3,3-Diethyl-2-

methylhexane are not available in the reviewed database entries.

General Synthetic Approach: Branched alkanes such as this are typically synthesized through

methods like the coupling of organometallic reagents (e.g., Grignard or organocuprate

reagents) with appropriate alkyl halides, or through the isomerization and reforming of

petroleum feedstocks.

General Analytical Workflow:

o Purity Assessment: Gas Chromatography (GC) coupled with a Flame lonization Detector

(FID) would be the standard method to determine the purity of a sample.
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 Structural Elucidation: The identity of the compound would be confirmed using a combination
of techniques:

o Mass Spectrometry (MS): GC-MS would provide the molecular weight and a characteristic
fragmentation pattern.

o NMR Spectroscopy: *H and **C NMR spectroscopy would confirm the carbon skeleton and
the connectivity of the various alkyl groups.

o Infrared (IR) Spectroscopy: Would show characteristic C-H stretching and bending
vibrations for an alkane.

The logical flow for identifying an unknown sample suspected to be 3,3-Diethyl-2-
methylhexane is outlined below.

Unknown Alkane Sample

;

1H and 3C NMR Spectroscopy Infrared (IR) Spectroscopy

Gas Chromatography-Mass
Spectrometry (GC-MS)

' l '

Determine Molecular Weight Elucidate Carbon Skeleton Confirm Alkane Functional Groups
and Fragmentation Pattern and Connectivity (C-H bonds)

Confirm Structure as

3,3-Diethyl-2-methylhexane

Click to download full resolution via product page

Caption: General workflow for structural elucidation.

Spectroscopic Data
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Specific, publicly available spectroscopic datasets (NMR, IR, Mass Spectrum) for 3,3-Diethyl-
2-methylhexane were not identified in the initial search. For related alkanes, such data is often
available in databases like the NIST Chemistry WebBook, which could serve as a reference for
expected spectral features.[2]

Conclusion

3,3-Diethyl-2-methylhexane is a well-defined chemical entity with the molecular formula
C11H24.[1][2] While its structural and basic chemical identifiers are clearly cataloged,
comprehensive experimental data on its physicochemical properties and detailed experimental
protocols are not readily available in public databases. The information provided herein serves
as a foundational guide for professionals requiring data on this specific branched alkane.
Further research into specialized chemical literature or commercial databases may yield more
detailed experimental values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b14550814?utm_src=pdf-body
https://www.benchchem.com/product/b14550814?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-67-5
https://www.benchchem.com/product/b14550814?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Diethyl-2-methylhexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-67-5
https://www.benchchem.com/product/b14550814?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Diethyl-2-methylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Diethyl-2-methylhexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=61868-67-5
https://www.molbase.com/name/Hexane,%203,3-diethyl-2-methyl-.html
https://www.benchchem.com/product/b14550814#3-3-diethyl-2-methylhexane-chemical-properties-and-structure
https://www.benchchem.com/product/b14550814#3-3-diethyl-2-methylhexane-chemical-properties-and-structure
https://www.benchchem.com/product/b14550814#3-3-diethyl-2-methylhexane-chemical-properties-and-structure
https://www.benchchem.com/product/b14550814#3-3-diethyl-2-methylhexane-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14550814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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